N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-methoxyacetamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-methoxyacetamide
• InChI: InChI=1S/C14H17NO4/c1-14(17,9-15-13(16)8-18-2)12-7-10-5-3-4-6-11(10)19-12/h3-7,17H,8-9H2,1-2H3,(H,15,16)
• InChI Key: FPCZMLYHSNNSSR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)COC)(C1=CC2=CC=CC=C2O1)O
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol

Description

Benzofuran is a heterocyclic compound found naturally in plants and can also be obtained through synthetic reactions. It’s a versatile compound with multiple physicochemical characteristics, and its chemical structure is composed of fused benzene and furan rings.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves the reaction of 2-acetylbenzofuran in an ethanolic solution of malononitrile. The resulting alkoxide intermediates can form either 2-substituted benzo[b]furans via a [1,2]-aryl migration or 3-substituted benzo[b]furans via a direct cyclization and dehydration sequence.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is confirmed using various techniques such as 1 H-NMR, 13 C-NMR, elemental analysis, and IR.

Chemical Reactions Analysis

Benzofuran derivatives have been shown to react with a range of Grignard reagents to generate alkoxide intermediates.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely depending on their specific structures. For example, 2-Benzofuranyl methyl ketone has a molecular weight of 160.17 g/mol.

Scientific Research Applications

Anti-Tumor Activity

• Benzofuran derivatives, including the compound , have demonstrated anti-tumor properties. . Further research is needed to explore their specific mechanisms of action and potential clinical applications.

Antibacterial Effects

• Some benzofuran derivatives exhibit antibacterial activity. Researchers have synthesized novel benzofuran compounds and evaluated their efficacy against bacterial strains. .

Anti-Oxidative Properties

• Benzofuran derivatives have been investigated for their antioxidant effects. These compounds may help protect cells from oxidative stress and associated damage. .

Anti-Viral Potential

• The recently discovered macrocyclic benzofuran compound has shown anti-hepatitis C virus activity. .

Anticancer Agents

• Novel scaffold compounds containing benzofuran rings have been developed and utilized as anticancer agents. .

Synthetic Methods and Complex Derivatives

• Researchers have discovered innovative methods for constructing benzofuran rings. For instance:
  • .

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Some substituted benzofurans have shown dramatic anticancer activities . The biological target EGFR, a member of the tyrosine kinase family, has been chosen to carry out the docking study for newly synthesized hybrids .

Mode of Action

Benzofuran derivatives have been found to exhibit potent anti-alzheimer, antiosteoporotic, antiparasitic, antimicrobial, anticancer, antioxidant, anti-inflammatory, antihiv, anti-tb, antifungal, and other activities . The 4-position of the benzofuran may be substituted or unsubstituted but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups .

Biochemical Pathways

Benzofuran compounds have been shown to have a broad range of clinical uses, indicating the diverse pharmacological activities of this series of compounds .

Pharmacokinetics

Improved bioavailability is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing .

Result of Action

Some substituted benzofurans have been found to have significant cell growth inhibitory effects .

Action Environment

It is known that biotransformations are a worthy alternative when trying to substitute a conventional chemical process by a greener method in organic chemistry .

Safety and Hazards

According to the safety data sheet provided by MilliporeSigma, 2-Benzofuranyl methyl ketone is not classified as a hazardous substance or mixture.

Future Directions

The future directions in the study of benzofuran derivatives are likely to involve the design and synthesis of new derivatives with enhanced efficacy compared to conventional treatments. Evaluating the chemical structure of these compounds will guide future medicinal chemists in designing new drugs for cancer therapy that might give excellent results in in vivo/in vitro applications.